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Compound of Interest

Compound Name: EPZ031686

Cat. No.: B607356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of EPZ031686, a potent and orally

bioavailable small molecule inhibitor of the histone methyltransferase SMYD3. This document

details its chemical structure, a likely synthetic route, and its biological activity, including key

quantitative data and detailed experimental protocols for its evaluation.

Core Structure and Chemical Properties
EPZ031686 is an oxindole sulfonamide with the chemical name 6-chloro-2-oxo-N-

((1R,3r,5S)-8-(((1-(4,4,4-trifluorobutyl)piperidin-4-yl)methyl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-

yl)indoline-5-carboxamide[1][2]. Its structure is characterized by a chlorinated oxindole core, a

central bridged azabicyclic scaffold, and a trifluorinated piperidine side chain linked by a

sulfonamide.

Table 1: Chemical Properties of EPZ031686
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Property Value

Molecular Formula C26H34ClF3N4O4S[1]

Molecular Weight 591.09 g/mol [3]

CAS Number 2095161-11-6[3]

Appearance White to light yellow solid[3]

Solubility Soluble in DMSO[4]

Synthesis of EPZ031686
While the detailed, step-by-step synthesis is proprietary and found in the supplementary

information of the primary publication, a likely synthetic route can be constructed based on the

known chemistry of its fragments. The synthesis would logically involve the preparation of three

key intermediates followed by their coupling.

Likely Synthetic Workflow
The overall synthesis can be visualized as the coupling of three main building blocks: a

functionalized oxindole, a protected azabicyclo[3.2.1]octane amine, and a piperidine-containing

sulfonyl chloride.
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Fragment Synthesis

Coupling and Final Steps

6-chloro-2-oxoindoline-
5-carboxylic acid

Amide Coupling

(1R,3r,5S)-8-Boc-8-azabicyclo[3.2.1]octan-3-amine 1-(4,4,4-trifluorobutyl)piperidine-
4-carbaldehyde

Sulfonylation

Boc Deprotection

EPZ031686
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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